Cas no 67805-67-8 (8-bromo-1,2-dihydroquinolin-2-one)
67805-67-8 structure
Product Name:8-bromo-1,2-dihydroquinolin-2-one
CAS No:67805-67-8
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD11557205
CID:823746
PubChem ID:10933094
Update Time:2025-04-19
8-bromo-1,2-dihydroquinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromoquinolin-2(1H)-one
- 8-bromo-1H-quinolin-2-one
- 8-Bromo-1,2-dihydroquinolin-2-one
- 8-bromo-2-hydroxyquinoline
- 8-Bromoquinoline-2(1H)-one
- 8-bromanyl-1H-quinolin-2-one
- 8-bromo-1H-quinoline-2-one
- 8-bromocarbostyril
- 8-bromoquinolin-2-one
- SS-4442
- 8-bromoquinolin-2-ol
- HGJBIJWBYATVQY-UHFFFAOYSA-N
- MB06618
- SY122943
- MFCD08741409
- BDBM50459804
- BCP22403
- AKOS015856502
- 67805-67-8
- CS-0067354
- A835890
- Z1209414499
- SCHEMBL731556
- DTXSID30448855
- 2(1H)-Quinolinone, 8-bromo-
- CHEMBL4216794
- AKOS013528213
- AMY38406
- FT-0698810
- 8-Bromo-2-quinolone
- 8-BROMO-2(1H)-QUINOLINONE
- CHLOROACETYLFLUORIDE
- EN300-109625
- DB-002619
- 8-Bromo-2-hydroxyquinoline;
- 8-bromo-1,2-dihydroquinolin-2-one
-
- MDL: MFCD11557205
- Inchi: 1S/C9H6BrNO/c10-7-3-1-2-6-4-5-8(12)11-9(6)7/h1-5H,(H,11,12)
- InChI Key: HGJBIJWBYATVQY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C=CC(NC=21)=O
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.86000
- LogP: 2.29060
8-bromo-1,2-dihydroquinolin-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
8-bromo-1,2-dihydroquinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144984-5g |
8-Bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 95% | 5g |
$281 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FR008-1g |
8-bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 98% | 1g |
702.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FR008-200mg |
8-bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 98% | 200mg |
206.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FR008-50mg |
8-bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 98% | 50mg |
115.0CNY | 2021-08-05 | |
| Chemenu | CM144984-1g |
8-Bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM144984-5g |
8-Bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM144984-10g |
8-Bromo-1,2-dihydroquinolin-2-one |
67805-67-8 | 95% | 10g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR8708-1g |
8-Bromoquinolin-2(1H)-one |
67805-67-8 | 98% | 1g |
£16.00 | 2025-02-20 | |
| Apollo Scientific | OR8708-5g |
8-Bromoquinolin-2(1H)-one |
67805-67-8 | 98% | 5g |
£58.00 | 2025-02-20 | |
| abcr | AB338903-500 mg |
8-Bromo-1,2-dihydroquinolin-2-one; 97% |
67805-67-8 | 500MG |
€112.80 | 2022-06-10 |
8-bromo-1,2-dihydroquinolin-2-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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